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Compound of Interest

Compound Name: EPZ011989 hydrochloride

Cat. No.: B10783833

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
EPZ011989 hydrochloride is a potent, selective, and orally bioavailable small molecule

inhibitor of the enhancer of zeste homolog 2 (EZH2), a histone methyltransferase.[1][2][3][4] It

acts as a cell-permeable and metabolically stable compound that effectively inhibits both wild-

type and mutant forms of EZH2, leading to a reduction in histone H3 lysine 27 (H3K27)

methylation.[1][5] These application notes provide a comprehensive guide for the use of

EPZ011989 hydrochloride in cell culture experiments, including recommended treatment

conditions, experimental protocols, and a summary of its biological effects.

Mechanism of Action
EPZ011989 is a highly potent inhibitor of EZH2 with a Ki (inhibition constant) of less than 3 nM

for both wild-type and Y646 mutant EZH2.[4] It demonstrates high selectivity for EZH2 over

other histone methyltransferases, with a greater than 15-fold selectivity against the closely

related EZH1.[1][4] By inhibiting EZH2, EPZ011989 prevents the trimethylation of H3K27

(H3K27me3), a key epigenetic modification associated with transcriptional repression. The
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reduction in H3K27me3 levels can lead to the reactivation of tumor suppressor genes and

subsequent anti-proliferative effects in cancer cells.

The oncohistone mutation H3K27M, commonly found in pediatric high-grade gliomas, leads to

a global reduction of H3K27me3.[6][7] While EPZ011989's primary role is to inhibit EZH2

activity, the interplay with H3K27M-mutant cancers is an area of active research. Inhibition of

EZH2 in this context may have complex downstream effects on gene expression and cell fate.

[8]

Data Presentation
Table 1: In Vitro Efficacy of EPZ011989 Hydrochloride

Parameter Value
Cell Line/Assay
Condition

Reference

Ki (EZH2, wild-type) < 3 nM Cell-free assay [1][3]

Ki (EZH2, Y646

mutant)
< 3 nM Cell-free assay [4]

Ki (EZH1) 103 nM Cell-free assay [1]

IC50 (H3K27

methylation)

< 100 nM (94 ± 48

nM)

WSU-DLCL2 (human

lymphoma, Y641F

mutant)

[1][2][3]

Lowest Cytotoxic

Concentration (LCC)
208 ± 75 nM

WSU-DLCL2 (11-day

proliferation assay)
[2][3]

Recommended

Cellular Concentration
100 - 600 nM General cellular use [9]

Table 2: Recommended Cell Culture Treatment
Conditions
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Cell Line
Cancer
Type

Recommen
ded
Concentrati
on Range

Incubation
Time

Expected
Outcome

Reference

WSU-DLCL2

Diffuse Large

B-cell

Lymphoma

0 - 10 µM Up to 11 days

Inhibition of

proliferation,

reduction of

H3K27me3

[1][2]

Kasumi-1

Acute

Myeloid

Leukemia

0.625 µM 4 days
Inhibition of

H3K27me3
[1]

MOLM-13

Acute

Myeloid

Leukemia

0.625 µM 4 days

Inhibition of

H3K27me3,

minimal effect

on

proliferation

[1]

MV4-11

Acute

Myeloid

Leukemia

0.625 µM 4 days

Inhibition of

H3K27me3,

minimal effect

on

proliferation

[1]

Pediatric

Rhabdoid

Tumor Cell

Lines

Malignant

Rhabdoid

Tumor

Not specified

in vitro

Not specified

in vitro

Prolonged

time to event

in xenograft

models

[10]

Experimental Protocols
Protocol 1: Cell Proliferation Assay (e.g., using WSU-
DLCL2 cells)

Cell Seeding: Plate exponentially growing WSU-DLCL2 cells in triplicate in 96-well plates at

a density optimized for an 11-day experiment.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.selleckchem.com/products/epz011989.html
https://www.medchemexpress.com/EPZ011989.html
https://www.selleckchem.com/products/epz011989.html
https://www.selleckchem.com/products/epz011989.html
https://www.selleckchem.com/products/epz011989.html
https://www.rti.org/publication/vivo-evaluation-ezh2-inhibitor-epz011989-alone-combination-standard-care-cytotoxic-agents-pediatric
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Preparation: Prepare a stock solution of EPZ011989 hydrochloride in fresh

DMSO (e.g., 10 mM).[1] Further dilute the stock solution in cell culture medium to achieve

the desired final concentrations (e.g., a range from 0 to 10 µM).

Treatment: Add the diluted EPZ011989 or vehicle control (DMSO) to the respective wells.

Incubation: Incubate the plates at 37°C in a humidified incubator with 5% CO2 for up to 11

days.

Viability Assessment: Determine the viable cell number every 3-4 days using a suitable

method, such as the Guava ViaCount assay or a similar viability reagent (e.g., CellTiter-

Glo®).

Data Analysis: Plot the viable cell number against the concentration of EPZ011989 to

determine the Lowest Cytotoxic Concentration (LCC) or IC50 for proliferation inhibition.

Protocol 2: Western Blot for H3K27me3 Reduction
Cell Treatment: Plate cells (e.g., Kasumi-1, MOLM-13, or MV4-11) and treat with EPZ011989

(e.g., 0.625 µM) or vehicle control for a specified period (e.g., 4 days).

Histone Extraction: Harvest the cells and perform histone extraction using a commercial kit

or a standard acid extraction protocol.

Protein Quantification: Determine the protein concentration of the histone extracts using a

BCA or Bradford assay.

SDS-PAGE and Transfer: Separate equal amounts of histone extracts on an SDS-PAGE gel

and transfer the proteins to a PVDF or nitrocellulose membrane.

Antibody Incubation:

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in

TBST).

Incubate the membrane with a primary antibody specific for H3K27me3 overnight at 4°C.

Use an antibody for total Histone H3 as a loading control.
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Wash the membrane and incubate with an appropriate HRP-conjugated secondary

antibody.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

substrate and an imaging system.

Analysis: Quantify the band intensities to determine the relative reduction in H3K27me3

levels normalized to total Histone H3.
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Caption: Mechanism of action of EPZ011989 hydrochloride.
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Caption: General experimental workflow for cell culture treatment.
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Caption: Impact of H3K27M mutation on PRC2 and H3K27 methylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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